Cas no 46441-02-5 (1-Benzyl-3-ethoxypyrrolidine)

1-Benzyl-3-ethoxypyrrolidine Properties

Names and Identifiers

• 1-Benzyl-3-ethoxypyrrolidine
• 5061AJ
• TRA0079988
• FCH1991052
• SY024622
• AK187565
• 883892-41-9
• 1-benzyl-3-ethoxypyrrolidine
• AS-32155
• DB-319467
• SCHEMBL2614397
• MFCD24673464
• CS-0332127
• AKOS024257996
• DB-322800
• 46441-02-5
• A872259
• WBA44102
• +Expand

• MDL： MFCD24673464
• InChIKey： QBAGWFZYAAHGQL-UHFFFAOYSA-N
• Inchi： 1S/C13H19NO/c1-2-15-13-8-9-14(11-13)10-12-6-4-3-5-7-12/h3-7,13H,2,8-11H2,1H3
• SMILES： O(C([H])([H])C([H])([H])[H])C1([H])C([H])([H])C([H])([H])N(C([H])([H])C2C([H])=C([H])C([H])=C([H])C=2[H])C1([H])[H]

Computed Properties

• Exact Mass: 205.146664230g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Monoisotopic Mass: 205.146664230g/mol
• Heavy Atom Count: 15
• Complexity: 177
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 12.5